Cas no 29850-91-7 (Benzeneacetamide, a-(1-ethylpropyl)-)

Benzeneacetamide, a-(1-ethylpropyl)- structure
29850-91-7 structure
Product Name:Benzeneacetamide, a-(1-ethylpropyl)-
CAS No:29850-91-7
MF:C13H19NO
MW:205.296063661575
CID:264685
PubChem ID:279111
Update Time:2025-04-19

Benzeneacetamide, a-(1-ethylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide, a-(1-ethylpropyl)-
    • 3-Aethyl-2-phenylmercapto-benzothiazolium, Jodid
    • 3-Aethyl-2-phenyl-valeriansaeure-amid
    • 3-ethyl-2-phenylsulfanyl-benzothiazolium, iodide
    • 3-Ethyl-2-phenylvaleramid
    • 3-ethyl-2-phenyl-valeric acid amide
    • Benzothiazolium, 3-ethyl-2-(phenylthio)-, iodide
    • CTK1C9432
    • NSC-129385
    • 29850-91-7
    • NSC129385
    • Inchi: 1S/C13H19NO/c1-3-10(4-2)12(13(14)15)11-8-6-5-7-9-11/h5-10,12H,3-4H2,1-2H3,(H2,14,15)
    • InChI Key: SETRRRBRWWJNQL-UHFFFAOYSA-N
    • SMILES: O=C(C(C1C=CC=CC=1)C(CC)CC)N

Computed Properties

  • Exact Mass: 205.14677
  • Monoisotopic Mass: 205.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 0.993
  • Boiling Point: 350.5°Cat760mmHg
  • Flash Point: 165.8°C
  • Refractive Index: 1.516
  • PSA: 43.09
  • LogP: 3.39200
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